2-(1,3-dibenzyl-5-oxo-2-thioxo-4-imidazolidinyl)-N-phenylacetamide

• IUPAC Name: 2-(1,3-dibenzyl-5-oxo-2-sulfanylideneimidazolidin-4-yl)-N-phenylacetamide
• InChI: InChI=1S/C25H23N3O2S/c29-23(26-21-14-8-3-9-15-21)16-22-24(30)28(18-20-12-6-2-7-13-20)25(31)27(22)17-19-10-4-1-5-11-19/h1-15,22H,16-18H2,(H,26,29)
• InChI Key: UGNVLCRLCDBLKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(C(=O)N(C2=S)CC3=CC=CC=C3)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C25H23N3O2S
• Molecular Weight: 429.5 g/mol

Description

2-(1,3-dibenzyl-5-oxo-2-thioxo-4-imidazolidinyl)-N-phenylacetamide, commonly referred to as DBTA, is a chemical compound that has gained significant attention in scientific research. DBTA is a member of the imidazolidinyl family of compounds and is known for its unique properties, including its ability to act as a potent antioxidant and anti-inflammatory agent. In

Mechanism of Action

The mechanism of action of DBTA is not fully understood, but it is believed to work by inhibiting the production of reactive oxygen species (ROS) and inflammatory cytokines. ROS and cytokines are known to play a role in the development of various diseases, and by inhibiting their production, DBTA may be able to prevent or slow the progression of these conditions.
Biochemical and Physiological Effects
DBTA has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that DBTA can inhibit the production of ROS and inflammatory cytokines, which may help to reduce oxidative stress and inflammation in the body. In vivo studies have shown that DBTA can reduce the severity of arthritis symptoms in animal models, suggesting that it may have potential as a treatment for this condition.

Advantages and Limitations for Lab Experiments

DBTA has a number of advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified, making it a convenient choice for researchers. However, there are also limitations to its use. DBTA is a relatively new compound, and there is still much that is not known about its properties and potential applications. Additionally, the synthesis of DBTA is a complex process that requires specialized equipment and expertise.

Future Directions

There are a number of potential future directions for research on DBTA. One area of interest is in the development of new drugs for the treatment of arthritis and other inflammatory conditions. DBTA has shown promising results in animal models, and further research is needed to determine its efficacy and safety in humans. Additionally, research on the mechanism of action of DBTA may help to identify new targets for drug development in a variety of fields.
Conclusion
In conclusion, DBTA is a unique and promising compound that has gained significant attention in scientific research. Its potent antioxidant and anti-inflammatory properties make it a promising candidate for the development of new drugs for the treatment of various diseases. While there is still much that is not known about DBTA, its potential applications make it an exciting area of research for the future.

Synthesis Methods

DBTA can be synthesized through a multi-step process that involves the reaction of benzylamine with carbon disulfide to form a dithiocarbamate intermediate. This intermediate is then reacted with phenylacetyl chloride to form the final product, DBTA. The synthesis of DBTA is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

DBTA has been the subject of numerous scientific studies due to its potential applications in a variety of fields. One area of research that has shown promise is in the development of new drugs for the treatment of various diseases. DBTA has been shown to have potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of conditions such as arthritis, diabetes, and cancer.